Cas no 20934-71-8 (3-(propan-2-yl)-1H,2H,3H-imidazo[4,5-b]pyridin-2-one)

3-(Propan-2-yl)-1H,2H,3H-imidazo[4,5-b]pyridin-2-one is a heterocyclic compound featuring an imidazopyridine core with a substituted isopropyl group at the 3-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its fused bicyclic system enhances stability while offering versatile reactivity for further functionalization. The compound is particularly useful in the development of bioactive molecules due to its ability to interact with biological targets through hydrogen bonding and π-stacking interactions. High purity and well-defined synthetic pathways ensure reproducibility for research and industrial applications. Its balanced lipophilicity further contributes to favorable pharmacokinetic profiles in drug discovery.
3-(propan-2-yl)-1H,2H,3H-imidazo[4,5-b]pyridin-2-one structure
20934-71-8 structure
Product Name:3-(propan-2-yl)-1H,2H,3H-imidazo[4,5-b]pyridin-2-one
CAS No:20934-71-8
MF:
MW:
CID:4672955
Update Time:2025-10-29

3-(propan-2-yl)-1H,2H,3H-imidazo[4,5-b]pyridin-2-one Chemical and Physical Properties

Names and Identifiers

    • 3-(propan-2-yl)-1H,2H,3H-imidazo[4,5-b]pyridin-2-one

3-(propan-2-yl)-1H,2H,3H-imidazo[4,5-b]pyridin-2-one Pricemore >>

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Additional information on 3-(propan-2-yl)-1H,2H,3H-imidazo[4,5-b]pyridin-2-one

3-(Propan-2-yl)-1H,2H,3H-imidazo[4,5-b]pyridin-2-one (CAS No. 20934-71-8): A Comprehensive Overview

3-(Propan-2-yl)-1H,2H,3H-imidazo[4,5-b]pyridin-2-one, also known by its CAS registry number CAS No. 20934-71-8, is a heterocyclic organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of imidazopyridones, which are known for their diverse biological activities and potential applications in drug discovery. The molecule features a fused imidazo[4,5-b]pyridine ring system with a propan-2-yl substituent at the 3-position and a ketone group at the 2-position. These structural elements contribute to its intriguing chemical properties and biological functions.

The synthesis of 3-(Propan-2-yl)-1H,2H,3H-imidazo[4,5-b]pyridin-2-one typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have enabled researchers to explore more efficient routes for constructing this compound. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of the imidazopyridone core while maintaining product quality. Additionally, the incorporation of green chemistry principles in these syntheses has reduced environmental impact and improved sustainability.

The structural uniqueness of CAS No. 20934-71-8 makes it an attractive candidate for various applications. In the pharmaceutical industry, this compound has been investigated for its potential as a modulator of key biological targets. Recent studies have highlighted its ability to interact with G-protein coupled receptors (GPCRs), which are critical in regulating numerous physiological processes. For example, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent agonistic activity at certain GPCR subtypes, suggesting its potential utility in treating conditions such as chronic pain and inflammation.

Beyond pharmacology, 3-(Propan-2-yl)-1H,2H,3H-imidazo[4,5-b]pyridin-2-one has also found applications in materials science. Its rigid aromatic system and electron-deficient nature make it suitable for use as a building block in constructing advanced materials such as organic semiconductors and functional polymers. A study conducted by researchers at the University of California revealed that incorporating this compound into polymer frameworks enhances their electronic properties, paving the way for its use in next-generation electronic devices.

In terms of physical properties, CAS No. 20934-71-8 is characterized by its high melting point and moderate solubility in organic solvents. These attributes facilitate its handling during chemical synthesis and purification processes. Furthermore, spectroscopic analyses have provided detailed insights into its molecular structure. For instance, NMR spectroscopy confirms the presence of distinct proton environments corresponding to the imidazopyridone ring and the propan-2-yl substituent.

The biological evaluation of 3-(Propan-2-yl)-1H,2H,3H-imidazo[4,5-b]pyridin-2-one has revealed promising results across multiple assays. In vitro studies have demonstrated its cytotoxicity against various cancer cell lines, suggesting potential anti-cancer properties. Additionally, preclinical trials have indicated that this compound exhibits low toxicity to normal cells at therapeutic concentrations, which is a desirable trait for anti-cancer agents.

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